Cas no 13672-14-5 (Pyrrolidine, 1-(2-naphthalenyl)-)

• Product Name: Pyrrolidine, 1-(2-naphthalenyl)-
• CAS No: 13672-14-5
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD07435387
• CID: 5218219
• Update Time: 2026-03-06

Pyrrolidine, 1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(2-naphthalenyl)-

• MDL： MFCD07435387
• Inchi： 1S/C14H15N/c1-2-6-13-11-14(8-7-12(13)5-1)15-9-3-4-10-15/h1-2,5-8,11H,3-4,9-10H2
• InChI Key： LMMLREAOKVIBSO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3C(=C2)C=CC=C3)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Pyrrolidine, 1-(2-naphthalenyl)-

Introduction to Pyrrolidine, 1-(2-naphthalenyl)- (CAS No. 13672-14-5)

Pyrrolidine, 1-(2-naphthalenyl)-, identified by its Chemical Abstracts Service (CAS) number 13672-14-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic organic compound features a pyrrolidine ring fused with a 2-naphthalenyl substituent, making it a versatile scaffold for various chemical modifications and biological applications. The unique structural arrangement of this molecule has garnered attention in recent years due to its potential in drug discovery and material science.

The pyrrolidine moiety, a five-membered saturated ring containing one nitrogen atom, is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in medicinal chemistry. When combined with the aromatic 2-naphthalenyl group, the resulting compound exhibits enhanced solubility and metabolic stability, which are critical factors in pharmaceutical development. This combination has been explored in the design of novel bioactive molecules targeting various therapeutic pathways.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Pyrrolidine, 1-(2-naphthalenyl)-, facilitating its use in high-throughput screening programs. Researchers have leveraged this compound as a key intermediate in the synthesis of more complex molecules, including kinase inhibitors and anti-inflammatory agents. The structural motif has shown promise in modulating enzyme activity and receptor binding, making it a focal point for medicinal chemists seeking to develop next-generation therapeutics.

In the context of drug discovery, the 1-(2-naphthalenyl)-pyrrolidine scaffold has been investigated for its potential to interact with biological targets such as protein kinases and G-protein coupled receptors (GPCRs). Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on pathways associated with cancer progression and neurological disorders. For instance, modifications to the naphthalene ring have been found to enhance binding affinity while maintaining favorable pharmacokinetic properties.

The versatility of Pyrrolidine, 1-(2-naphthalenyl)- extends beyond pharmaceutical applications. In material science, this compound has been explored for its potential use in organic electronics, particularly as a building block for liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The aromatic nature of the naphthalene group contributes to electron delocalization, which is advantageous for charge transport properties in electronic devices.

Recent computational studies have highlighted the electronic structure and reactivity of Pyrrolidine, 1-(2-naphthalenyl)-, providing insights into its potential utility as a ligand or catalyst in various chemical transformations. These studies have underscored the importance of understanding molecular interactions at a quantum mechanical level, which is essential for optimizing drug-like properties and material performance.

The synthesis of Pyrrolidine, 1-(2-naphthalenyl)- typically involves multi-step reactions starting from commercially available precursors. Common methodologies include nucleophilic substitution reactions followed by cyclization steps to construct the pyrrolidine core. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields.

In conclusion, Pyrrolidine, 1-(2-naphthalenyl)- (CAS No. 13672-14-5) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules and functional materials. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in scientific innovation.